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Compound of Interest

Compound Name: Azido-PEG1-amine

Cat. No.: B1666421 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with reactive chemical compounds like Azido-PEG1-
amine. This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans, to foster a secure and efficient research environment.

By adhering to these procedural steps, you can mitigate risks and ensure the integrity of your

work.

Chemical and Safety Data
The following table summarizes the key quantitative data for Azido-PEG1-amine.

Property Value

Molecular Formula C₄H₁₀N₄O[1][2][3][4]

Molecular Weight 130.15 g/mol [1][2][4]

CAS Number 464190-91-8[1][3][5]

Purity ≥95%[3][4][5]

Storage Temperature -20°C[2][5][6]

Personal Protective Equipment (PPE)
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Proper personal protective equipment is the first line of defense against chemical exposure.

When handling Azido-PEG1-amine, the following PPE is mandatory.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact. Gloves

must be inspected before use

and disposed of properly after

handling the chemical.[7]

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and aerosols.[2]

Body Protection
Impervious laboratory coat or

gown

Provides a barrier against

accidental spills and

contamination.[2][8]

Respiratory Protection Approved mask or respirator

Necessary when handling the

powder form to avoid

inhalation of dust particles.

Should be used in a well-

ventilated area.[1][2]

This information is visually summarized in the workflow diagram below.
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Safe Handling Workflow for Azido-PEG1-amine

Preparation

Handling

Disposal

Don Appropriate PPE:
- Gloves

- Goggles
- Lab Coat

- Respirator (if powder)

Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

Equilibrate Reagent to Room Temperature Before Opening

Weigh and Dissolve Immediately Before Use

Proceed to Handling

Avoid:
- Inhalation of dust/vapors

- Contact with skin and eyes
- Mixing with acids or metals

Collect in a Labeled, Closed Container for Chemical Waste

Proceed to Disposal

Do NOT Dispose Down the Drain

Follow Institutional and Local Regulations for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Azido-PEG1-amine.
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard operating procedure for the safe handling of Azido-PEG1-
amine from receipt to use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a designated, well-ventilated, and cool area at -20°C.[2][5][6]

Keep the container tightly sealed and protected from light.[6]

2. Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent moisture

condensation.[9]

Work in a well-ventilated area, such as a chemical fume hood.[2][8]

Don all required personal protective equipment as specified in the table above.

3. Handling and Use:

Azido-PEG1-amine should be dissolved immediately before use, as the NHS-ester moiety

can hydrolyze. Do not prepare stock solutions for storage.[9]

Use non-metallic spatulas and equipment to handle the compound to avoid the formation of

potentially explosive metal azides.[10]

Avoid inhalation of dust or vapors.[2][8]

Prevent contact with skin and eyes.[2][8]

Avoid mixing with acids, as this can lead to the formation of toxic and explosive hydrazoic

acid.[10]
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Do not use halogenated solvents like dichloromethane or chloroform as reaction media with

azides.[10]

4. In Case of a Spill:

Evacuate personnel from the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material, such as sand or

diatomite.[1][8]

Sweep up the absorbed material and place it in a tightly closed container for disposal.[1]

Decontaminate the spill area.

Do not allow the material to enter drains or water courses.[1][2]

5. First Aid Measures:

Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, ensuring to separate the eyelids. Seek medical attention if irritation persists.[1]

Inhalation: Move the individual to fresh air. If symptoms persist, seek medical attention.[1]

Ingestion: Seek immediate medical attention.[1]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Azido-PEG1-amine and associated waste is crucial to ensure safety and

environmental protection.

1. Waste Collection:

All materials containing Azido-PEG1-amine, including unused product and contaminated

consumables (e.g., gloves, absorbent materials), should be collected in a designated and
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clearly labeled hazardous waste container.

Waste containers must be kept tightly closed.[1]

Azide-containing waste should be collected separately from other chemical waste streams,

especially acidic wastes.[10]

2. Deactivation of Azide Waste (Recommended where feasible):

For dilute solutions (5% or less), a deactivation process can be undertaken by trained

personnel in a controlled environment (i.e., a chemical fume hood).[11]

This typically involves reaction with nitrous acid.[11]

Important: This procedure should only be carried out by individuals with a thorough

understanding of the reaction and its hazards. The resulting solution must be neutralized

before disposal.[11]

3. Final Disposal:

Dispose of the hazardous waste container through your institution's designated chemical

waste program.[10]

Under no circumstances should Azido-PEG1-amine or its solutions be poured down the

drain. Reaction with lead or copper in plumbing can form highly explosive metal azides.[11]

Follow all local, state, and national regulations for the disposal of hazardous materials.[2]

By implementing these safety and handling protocols, you can create a secure research

environment and ensure the responsible management of Azido-PEG1-amine throughout its

lifecycle in your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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